4-bromo-N-(1-(furan-3-yl)propan-2-yl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[1-(furan-3-yl)propan-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H12BrNO2S/c1-8(4-9-2-3-16-6-9)14-12(15)11-5-10(13)7-17-11/h2-3,5-8H,4H2,1H3,(H,14,15)
• InChI Key: RGNBHAUIMJQAFX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NC(=O)C2=CC(=CS2)Br
• Molecular Formula: C12H12BrNO2S
• Molecular Weight: 314.20 g/mol

Description

4-bromo-N-(1-(furan-3-yl)propan-2-yl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in various fields of research, including medicinal chemistry, material science, and organic synthesis.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

. This suggests that “4-bromo-N-[1-(furan-3-yl)propan-2-yl]thiophene-2-carboxamide” could potentially be used in industrial applications to prevent corrosion.

Material Science

. This implies that this compound could be used in the development of new materials for electronic devices.

Organic Field-Effect Transistors (OFETs)

. This suggests that “4-bromo-N-[1-(furan-3-yl)propan-2-yl]thiophene-2-carboxamide” could be used in the production of OFETs.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that “4-bromo-N-[1-(furan-3-yl)propan-2-yl]thiophene-2-carboxamide” could be used in the production of OLEDs.

Synthetic Organic Chemistry

Thiophene derivatives are important in synthetic organic chemistry. . This suggests that “4-bromo-N-[1-(furan-3-yl)propan-2-yl]thiophene-2-carboxamide” could be used as a building block in the synthesis of other organic compounds.

Mechanism of Action

Target of Action

It is known that thiophene derivatives have a wide range of biological activities and can interact with various targets .

Mode of Action

Thiophene derivatives are known to participate in various types of reactions, such as suzuki–miyaura cross-coupling, which is a widely applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .

Biochemical Pathways

For instance, they play a significant role in the Suzuki–Miyaura coupling reaction, which is a key process in organic synthesis .

Result of Action

Thiophene derivatives are known to exhibit a wide range of pharmacological properties, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .